Cas no 105814-56-0 (Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,11aS,11bS)-)
105814-56-0 structure
Product Name:Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,11aS,11bS)-
CAS No:105814-56-0
MF:C27H41NO3
MW:427.619348287582
CID:158073
PubChem ID:176013
Update Time:2025-04-19
Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,11aS,11bS)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,11aS,11bS)-
- (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11aS,11bS)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,5,6,6a,6b,7,8,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11
- HUPEHENINE TLC
- hupehenisine
- Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6...
- Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadec
- Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,4aS,6'S,6aS,6bS
- (3beta,5alpha,23beta)-17,23-Epoxy-5,6-dihydro-3-hydroxyveratraman-11-one
- 17,23-epoxy-3-hydroxy-veratr-12-en-11-one
- 22,27-Imino-17,23-ozido-5,6-dihydrojerv-12-en-11-oxo-3-ol
- AC1L41V9
- Hupehanisine
- Veratraman-11-one, 17,23-epoxy-5,6-dihydro-3-hydroxy-, (3beta,5alpha,23beta)-
- (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11aS,11bS)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,5,6,6a,6b,7,8,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one
- 3-Hydroxy-5,6-dihydro-17,23-epoxyveratraman-11-one
- CHEMBL2296486
- 105814-56-0
- DTXSID50909751
- DIHYDROJERVINE
-
- Inchi: 1S/C27H41NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h14,16-21,23-24,28-29H,5-13H2,1-4H3/t14-,16+,17-,18-,19-,20-,21+,23+,24-,26-,27-/m0/s1
- InChI Key: YQGYDJYDIWCHOB-YPPUOXSUSA-N
- SMILES: O1[C@@H]2C[C@H](C)CN[C@H]2[C@@H](C)[C@@]21C(C)=C1C([C@H]3[C@@H](CC[C@H]4C[C@H](CC[C@]34C)O)[C@@H]1CC2)=O
Computed Properties
- Exact Mass: 427.309
- Monoisotopic Mass: 427.309
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 0
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 579.6°Cat760mmHg
- Flash Point: 304.3°C
- Refractive Index: 1.577
- PSA: 58.56000
- LogP: 4.58960
Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'R,3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,11aS,11bS)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Jerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Jerveratrum-type alkaloids
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